In-Depth Technical Guide: 2-Amino-5-methylbenzene-1,4-disulfonic Acid
In-Depth Technical Guide: 2-Amino-5-methylbenzene-1,4-disulfonic Acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
Chemical Identity and Physical Properties
2-Amino-5-methylbenzene-1,4-disulfonic acid, also known as p-Toluidine-2,5-disulfonic acid, is a sulfonated aromatic amine. Its chemical structure consists of a toluene backbone substituted with an amino group and two sulfonic acid groups.
Table 1: Physicochemical Properties of 2-Amino-5-methylbenzene-1,4-disulfonic Acid
| Property | Value | Source |
| IUPAC Name | 2-Amino-5-methylbenzene-1,4-disulfonic acid | [1] |
| Synonyms | p-Toluidine-2,5-disulfonic acid, 4-Methylaniline-2,5-disulfonic acid | [2][3] |
| CAS Number | 26585-57-9 | [1][4][5] |
| Molecular Formula | C₇H₉NO₆S₂ | [1][4][5] |
| Molecular Weight | 267.28 g/mol | [1][6] |
| Density | 1.74 g/cm³ | [5] |
| Melting Point | Data not available | |
| Boiling Point | Data not available | |
| Solubility | Data not available | |
| pKa | Data not available |
Note: There is a significant lack of experimentally determined data for the melting point, boiling point, and solubility of this specific compound in publicly accessible literature.
Spectroscopic Data
Experimental Protocols
Detailed and validated experimental protocols for the synthesis, purification, and analysis of 2-Amino-5-methylbenzene-1,4-disulfonic acid are not explicitly described in the available literature. However, general methods for the sulfonation and purification of aromatic amines can be adapted.
General Synthetic Approach: Sulfonation of p-Toluidine
The synthesis of 2-Amino-5-methylbenzene-1,4-disulfonic acid would likely involve the disulfonation of p-toluidine. A general approach would be the reaction of p-toluidine with an excess of a strong sulfonating agent, such as oleum (fuming sulfuric acid), at elevated temperatures. The reaction conditions, including temperature, reaction time, and the ratio of reactants, would need to be carefully optimized to favor the formation of the desired 2,5-disubstituted product over other isomers.
General Purification Method: Recrystallization
Purification of arylsulfonic acids is often challenging due to their high polarity and solubility in aqueous solutions. A common method for the purification of related compounds is recrystallization from an aqueous solution or a mixed solvent system. The crude product can be dissolved in a hot solvent (e.g., water or an alcohol-water mixture) and allowed to cool slowly to induce crystallization. The purity of the resulting crystals would then be assessed by analytical techniques such as HPLC.
General Analytical Method: High-Performance Liquid Chromatography (HPLC)
The analysis of sulfonated aromatic amines is typically performed using reverse-phase high-performance liquid chromatography (HPLC). A C18 column is commonly used with a mobile phase consisting of an aqueous buffer and an organic modifier like acetonitrile or methanol. The pH of the mobile phase is a critical parameter for achieving good separation of these acidic and basic compounds. Detection is usually carried out using a UV detector.
Biological Activity and Signaling Pathways
There is no information available in the public domain regarding the biological activity or the involvement of 2-Amino-5-methylbenzene-1,4-disulfonic acid in any signaling pathways. Studies on other sulfonated aromatic amines have indicated potential for environmental persistence and, in some cases, toxicity.[8][9] However, no specific toxicological or pharmacological data for the title compound has been found. The introduction of sulfonic acid groups generally increases the water solubility of a compound, which can significantly alter its pharmacokinetic and pharmacodynamic properties. A structurally related compound, 4,5-dihydroxy-1,3-benzenedisulfonic acid (Tiron), has been shown to induce differentiation and apoptosis in leukemia cells, suggesting that benzenedisulfonic acid derivatives can possess biological activity.[10]
Visualizations
Generalized Experimental Workflow
Since no specific experimental protocols are available for 2-Amino-5-methylbenzene-1,4-disulfonic acid, the following diagram illustrates a generalized workflow for the synthesis and purification of an arylsulfonic acid.
Caption: Generalized workflow for the synthesis, purification, and analysis of an arylsulfonic acid.
Safety and Handling
Specific safety and handling information for 2-Amino-5-methylbenzene-1,4-disulfonic acid is limited. However, based on the data for the structurally similar 2-Amino-5-methylbenzenesulfonic acid, it should be handled with care. The monosulfonated analog is classified as causing severe skin burns and eye damage.[11][12] Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.
Conclusion and Future Directions
2-Amino-5-methylbenzene-1,4-disulfonic acid is a chemical for which there is a notable lack of comprehensive data in the public domain. While its basic chemical identity is established, critical information regarding its physical properties, detailed and optimized experimental protocols, and particularly its biological activity and potential roles in signaling pathways, remains to be elucidated. This guide serves as a compilation of the currently available information and underscores the need for further research to fully characterize this compound and explore its potential applications in research and development. Future work should focus on the experimental determination of its physicochemical properties, the development of robust synthetic and purification methods, and a thorough investigation of its pharmacological and toxicological profile.
References
- 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
- 2. spectrabase.com [spectrabase.com]
- 3. P-toluidine-2,5-disulfonic acid CAS#: [m.chemicalbook.com]
- 4. appchemical.com [appchemical.com]
- 5. molbase.com [molbase.com]
- 6. ccount-chem.com [ccount-chem.com]
- 7. 2-Amino-5-methylbenzenesulfonic acid | C7H9NO3S | CID 6934 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. Fate and biodegradability of sulfonated aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Effects of Tiron, 4,5-dihydroxy-1,3-benzene disulfonic acid, on human promyelotic HL-60 leukemia cell differentiation and death - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. WERCS Studio - Application Error [assets.thermofisher.com]
- 12. fishersci.com [fishersci.com]
